2,6-Difluoronitrobenzenesulfonyl chloride

• IUPAC Name: 2,6-difluoro-3-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2ClF2NO4S/c7-15(13,14)6-3(8)1-2-4(5(6)9)10(11)12/h1-2H
• InChI Key: PRVMRABITVHXNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])F)S(=O)(=O)Cl)F
• Molecular Formula: C6H2ClF2NO4S
• DSSTOX Substance ID: DTXSID101245345
• Molecular Weight: 257.60 g/mol
• CAS No.: 612541-20-5

Description

2,6-Difluorobenzenesulfonyl chloride is a chemical compound with the linear formula F2C6H3SO2Cl. It has a molecular weight of 212.60. This compound can be prepared by reacting difluorophenyllithium with sulfuryl chloride. It may be used in the synthesis of 2,6-difluorobenzenesulfonamide and benzoxathiazocine 1,1-dioxides core scaffolds.

Synthesis Analysis

The synthesis of 2,6-Difluorobenzenesulfonyl chloride involves several stages. The first stage involves reacting 1,3-difluorobenzene with n-butyllithium in diethyl ether at -78°C for 3 hours. Sulfur dioxide is then added and the mixture is stirred at -60°C for 20 minutes, forming a white solid. N-chloro-succinimide is added and the reaction mixture is warmed to room temperature for 1 hour. The resulting product is 2,6-difluorobenzenesulfonyl chloride.

Molecular Structure Analysis

The molecular formula of 2,6-Difluorobenzenesulfonyl chloride is C6H3ClF2O2S. It has an average mass of 212.602 Da and a monoisotopic mass of 211.951035 Da.

Physical And Chemical Properties Analysis

2,6-Difluorobenzenesulfonyl chloride is a liquid at 20°C. It has a refractive index of 1.526 (lit.). Its boiling point is 210°C (lit.) and it has a density of 1.568 g/mL at 25°C (lit.).

Scientific Research Applications

Synthesis and Functionalization

• Synthesis of Isomeric Fluoronitrobenzenesulfonyl Chlorides : A study describes the synthesis of various isomeric fluoronitrobenzenesulfonyl chlorides, including 2,6-difluoronitrobenzenesulfonyl chloride. These compounds were prepared from difluoronitrobenzenes through a regioselective reaction and oxidative cleavage, showing potential for synthetic utility in chemical processes (Zhersh et al., 2010).

Chemical Transformations and Reactions

• Transformation of 2,6-Difluorotoluene : Research demonstrates the conversion of 2,6-difluorotoluene to 2,6-difluorobenzyl chloride and subsequently to 2,6-difluorobenzaldehyde, indicating the compound's role in facilitating chemical transformations (Malykhin & Shteingarts, 1998).

Intermediate in Agricultural and Pharmaceutical Applications

• High-Purity Intermediate Synthesis : A study outlines a method for preparing high-purity 1-chloro-2,6-difluorobenzene, using sulfonyl chloride for directing fluorine substitution. This intermediate shows applicability in agricultural and pharmaceutical sectors (Moore, 2003).

Covalent Attachment in Biological Applications

• Activating Hydroxyl Groups of Polymeric Carriers : The compound has been explored for its utility in activating hydroxyl groups of polymeric carriers, enhancing the covalent attachment of biologicals to solid supports, which has potential therapeutic applications (Chang et al., 1992).

Safety and Hazards

2,6-Difluorobenzenesulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection when handling it. In case of inhalation, skin contact, or eye contact, immediate medical attention is required.